Cas no 2320609-44-5 (2-(benzo[d][1,3]dioxol-5-yl)-1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone)

• Product Name: 2-(benzo[d][1,3]dioxol-5-yl)-1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• CAS No: 2320609-44-5
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5338558
• Update Time: 2025-10-24

2-(benzo[d][1,3]dioxol-5-yl)-1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)-1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 2-(1,3-benzodioxol-5-yl)-1-(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• Inchi： 1S/C17H21NO4/c1-20-14-8-12-3-4-13(9-14)18(12)17(19)7-11-2-5-15-16(6-11)22-10-21-15/h2,5-6,12-14H,3-4,7-10H2,1H3
• InChI Key： GQINBCYLBZDFJX-UHFFFAOYSA-N
• SMILES： O(C)C1CC2CCC(C1)N2C(CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• XLogP3: 2.2
• Topological Polar Surface Area: 48

Additional information on 2-(benzo[d][1,3]dioxol-5-yl)-1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone

Compound CAS No 2320609-44-5: 2-(benzo[d][1,3]dioxol-5-yl)-1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone

The compound with CAS No 2320609-44-5, known as 2-(benzo[d][1,3]dioxol-5-yl)-1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities.

Benzo[d][1,3]dioxole is a heterocyclic aromatic compound that serves as a key structural component of this molecule. Its presence contributes to the compound's stability and bioavailability. The bicyclic system, specifically the 8-azabicyclo[3.2.1]octane moiety, adds complexity to the molecule's structure and enhances its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain enzyme activities, making it a candidate for therapeutic applications in areas such as inflammation and neurodegenerative diseases.

The stereochemistry of the compound is critical to its function. The (1R,5S) configuration of the bicyclic system ensures optimal interactions with biological targets, thereby enhancing its efficacy. This stereochemical specificity is a hallmark of modern drug design and underscores the importance of chiral centers in molecular architecture.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as Suzuki couplings and Stille cross-couplings. These methods allow for precise control over the molecule's structure and stereochemistry, ensuring high purity and consistency in production.

From an analytical standpoint, techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's identity and purity. These analytical tools are essential for quality control in pharmaceutical development.

The application of this compound extends beyond traditional drug discovery. Its structural versatility makes it a valuable tool in chemical biology for studying complex cellular processes. For example, it has been used as a probe to investigate receptor-ligand interactions in vitro.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic profile further by modifying its functional groups while retaining its biological activity. Such modifications could enhance its bioavailability and reduce potential side effects.

In conclusion, CAS No 2320609-44-5 represents a cutting-edge molecule with immense potential in various therapeutic areas. Its unique structure, combined with advanced synthetic methodologies and rigorous analytical techniques, positions it as a key player in future drug development efforts.